Cas no 1194722-57-0 (4-(3-chloro-4-methoxyphenyl)but-3-en-2-one)

4-(3-chloro-4-methoxyphenyl)but-3-en-2-one structure
1194722-57-0 structure
Product Name:4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
CAS No:1194722-57-0
MF:C11H11ClO2
MW:210.656842470169
CID:6413239
PubChem ID:65021560
Update Time:2024-01-16

4-(3-chloro-4-methoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
    • EN300-1984825
    • 1194722-57-0
    • Inchi: 1S/C11H11ClO2/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h3-7H,1-2H3/b4-3+
    • InChI Key: HVGWHCUYDSRQHN-ONEGZZNKSA-N
    • SMILES: ClC1=C(C=CC(/C=C/C(C)=O)=C1)OC

Computed Properties

  • Exact Mass: 210.0447573g/mol
  • Monoisotopic Mass: 210.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

4-(3-chloro-4-methoxyphenyl)but-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1984825-0.05g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
0.05g
$348.0 2023-09-16
Enamine
EN300-1984825-0.1g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
0.1g
$364.0 2023-09-16
Enamine
EN300-1984825-0.25g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
0.25g
$381.0 2023-09-16
Enamine
EN300-1984825-0.5g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
0.5g
$397.0 2023-09-16
Enamine
EN300-1984825-1.0g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
1g
$1057.0 2023-05-31
Enamine
EN300-1984825-2.5g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
2.5g
$810.0 2023-09-16
Enamine
EN300-1984825-5.0g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
5g
$3065.0 2023-05-31
Enamine
EN300-1984825-10.0g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
10g
$4545.0 2023-05-31
Enamine
EN300-1984825-1g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
1g
$414.0 2023-09-16
Enamine
EN300-1984825-5g
4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
1194722-57-0
5g
$1199.0 2023-09-16
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